Cas no 946300-01-2 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-fluorobenzamide)

N-1-(Ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-fluorobenzamide is a fluorinated benzamide derivative featuring a tetrahydroquinoline core with an ethanesulfonyl substituent. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. The ethanesulfonyl group enhances metabolic stability, while the fluorine atom improves binding affinity and selectivity. Its rigid tetrahydroquinoline scaffold contributes to favorable pharmacokinetic properties. The compound is suited for research applications in medicinal chemistry, offering a versatile building block for structure-activity relationship (SAR) studies. High purity and well-defined synthetic pathways ensure reproducibility for advanced investigations.
N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-fluorobenzamide structure
946300-01-2 structure
Product Name:N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-fluorobenzamide
CAS No:946300-01-2
MF:C18H19FN2O3S
MW:362.418466806412
CID:5516012
Update Time:2025-06-08

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-2-fluorobenzamide
    • N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-fluorobenzamide
    • Inchi: 1S/C18H19FN2O3S/c1-2-25(23,24)21-11-5-6-13-9-10-14(12-17(13)21)20-18(22)15-7-3-4-8-16(15)19/h3-4,7-10,12H,2,5-6,11H2,1H3,(H,20,22)
    • InChI Key: IEOUWUVUAFBQCM-UHFFFAOYSA-N
    • SMILES: C(NC1=CC2=C(C=C1)CCCN2S(CC)(=O)=O)(=O)C1=CC=CC=C1F

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-fluorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F2051-0652-2μmol
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-fluorobenzamide
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F2051-0652-10μmol
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F2051-0652-1mg
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F2051-0652-2mg
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F2051-0652-3mg
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F2051-0652-4mg
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F2051-0652-5mg
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-fluorobenzamide
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F2051-0652-10mg
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